Cas no 81761-83-3 (N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide)

N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide structure
81761-83-3 structure
Product name:N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
CAS No:81761-83-3
MF:C26H31N5O3S
MW:493.621
CID:1805709
PubChem ID:3067597

N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(Cyclohexylamino)propylaminocarbonyl]-1,4-dihydro-4-methyl-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-5,5-dioxide
    • N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
    • N-[3-(cyclohexylamino)propyl]-4-methyl-5,5-dioxo-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide
    • DTXSID90231341
    • Pyrazolo(4,3-c)(1,2)benzothiazine-3-carboxamide, 1,4-dihydro-N-(3-(cyclohexylamino)propyl)-4-methyl-1-phenyl-, 5,5-dioxide
    • 81761-83-3
    • Inchi: InChI=1S/C26H31N5O3S/c1-30-25-23(26(32)28-18-10-17-27-19-11-4-2-5-12-19)29-31(20-13-6-3-7-14-20)24(25)21-15-8-9-16-22(21)35(30,33)34/h3,6-9,13-16,19,27H,2,4-5,10-12,17-18H2,1H3,(H,28,32)
    • InChI Key: QDGDNXSMLUMLEZ-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C3=CC=CC=C3S1(=O)=O)N(N=C2C(=O)NCCCNC4CCCCC4)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 493.21476104g/mol
  • Monoisotopic Mass: 493.21476104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 821
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105Ų
  • XLogP3: 4.2

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